Cas no 91679-29-7 (9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-)
91679-29-7 structure
Product Name:9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-
CAS No:91679-29-7
MF:C16H14O7
MW:318.278165340424
CID:1970656
PubChem ID:10947079
Update Time:2025-04-21
9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-
- 1,3-dihydroxy-2,4,7-trimethoxyxanthen-9-one
- 91679-29-7
- DTXSID60449395
-
- Inchi: 1S/C16H14O7/c1-20-7-4-5-9-8(6-7)11(17)10-12(18)15(21-2)13(19)16(22-3)14(10)23-9/h4-6,18-19H,1-3H3
- InChI Key: DDZOJPRABMAJAZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(C2C(=C(C(=C(C1=2)OC)O)OC)O)=O)OC
Computed Properties
- Exact Mass: 318.07395278g/mol
- Monoisotopic Mass: 318.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 94.4Ų
9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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